3-Azido-3-methylbutyl methanesulfonate

• Molecular Formula: C6H13N3O3S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: (3-azido-3-methylbutyl) methanesulfonate
• InChI: InChI=1S/C6H13N3O3S/c1-6(2,8-9-7)4-5-12-13(3,10)11/h4-5H2,1-3H3
• InChI Key: VLRXCZZAVKJQJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCOS(=O)(=O)C)N=[N+]=[N-]

Description

3-Azido-3-methylbutyl methanesulfonate is a useful research compound. Its molecular formula is C6H13N3O3S and its molecular weight is 207.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred ice cold solution of 3-azido-3-methylbutan-1-ol (3.33 g, 25.8 mmol) and DIEA (9.0 mL, 2 equiv, 51.6 mmol) in anhydrous DCM (200 mL) was added methanesulfonyl chloride (2.99 mL, 1.5 equiv, 38.7 mmol) over 5 min. The reaction was stirred and left at 0° C. for 1.5 h. The reaction mixture was extracted with 1 N HCl (2×200 mL), saturated NaHCO3 (2×200 mL) and brine (200 mL). The organic layer was dried over anhydrous MgSO4, filtered, and concentrated to give a colorless liquid. The crude oil was purified on an ISCO purification system with gradient elution from 5-40% ethyl acetate in hexanes. The desired fractions were collected and concentrated to give a colorless liquid (4.45 g, 83.4). 1H NMR (CDCl3, 400 MHz): δ 1.36 (s, 6H), 1.93-1.98 (t, J=6.8, 2H), 3.32-4.36 (t, J=6.8, 2H).